Ethyl [3-(2-amino-2-methylpropyl)phenyl]acetate

• CAS RN: 808768-94-7
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: ethyl 2-[3-(2-amino-2-methylpropyl)phenyl]acetate
• InChI: InChI=1S/C14H21NO2/c1-4-17-13(16)9-11-6-5-7-12(8-11)10-14(2,3)15/h5-8H,4,9-10,15H2,1-3H3
• InChI Key: KTKVMMGGETYZIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=CC=C1)CC(C)(C)N

Description

Ethyl [3-(2-amino-2-methylpropyl)phenyl]acetate is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of {3-[2-(2-chloro-acetylamino)-2-methyl-propyl]-phenyl}-acetic acid (Preparation 48) (5.1 g, 18 mmol), thiourea (1.6 g, 21 mmol) and acetic acid (18 ml) in ethanol (80 ml) was heated to reflux under a nitrogen atmosphere for 16 hours. The reaction mixture was cooled and filtered. The filtrate was reduced in vacuo, the residue dissolved in ethanol (150 ml), saturated with hydrogen chloride gas and the resulting solution heated to reflux for 16 hours. The solvent was reduced in vacuo and the residue partitioned between ethyl acetate (200 ml) and 5% aqueous sodium carbonate (200 ml). The organic extract was washed with saturated sodium chloride (100 ml), dried (sodium sulfate) and reduced in vacuo. The residue was purified by strong cation exchange resin, eluting with methanol and then 2N ammonia in methanol to elute the product. The eluent was concentrated in vacuo giving the title compound as a yellow oil (2.68 g, 63%).